3-[[1-(Cyclopropylmethyl)piperidin-4-yl]methyl]-7-fluoro-2-methylquinazolin-4-one

• IUPAC Name: 3-[[1-(cyclopropylmethyl)piperidin-4-yl]methyl]-7-fluoro-2-methylquinazolin-4-one
• InChI: InChI=1S/C19H24FN3O/c1-13-21-18-10-16(20)4-5-17(18)19(24)23(13)12-15-6-8-22(9-7-15)11-14-2-3-14/h4-5,10,14-15H,2-3,6-9,11-12H2,1H3
• InChI Key: VYMDBXJHEMZYFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC(=C2)F)C(=O)N1CC3CCN(CC3)CC4CC4
• Molecular Formula: C19H24FN3O
• Molecular Weight: 329.4 g/mol

Description

This compound is a derivative of piperidine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Synthesis Analysis

The synthesis of this compound involves the use of O-[^11C]methylation of a desmethyl precursor with [^11C]methyl iodide.

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring, which is a common structure in heterocyclic compounds. This ring is linked to a quinazolinone group, which is a type of nitrogenous heterocyclic compound.

Future Directions

The future directions for this compound involve further optimization of its chemical structure to increase binding affinity to mGluR2 and improve in vivo specific binding in the brain. This could potentially enhance its effectiveness as a PET tracer.